Cas no 1806773-75-0 (2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine)
2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine
-
- Inchi: 1S/C7H6BrF2NO/c8-3-5-6(12)4(7(9)10)1-2-11-5/h1-2,7,12H,3H2
- InChI Key: CIILJHXZZZILHI-UHFFFAOYSA-N
- SMILES: BrCC1C(=C(C(F)F)C=CN=1)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 147
- XLogP3: 1.7
- Topological Polar Surface Area: 33.1
2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024003625-250mg |
2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine |
1806773-75-0 | 97% | 250mg |
$741.20 | 2022-03-31 | |
| Alichem | A024003625-500mg |
2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine |
1806773-75-0 | 97% | 500mg |
$1,068.20 | 2022-03-31 | |
| Alichem | A024003625-1g |
2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine |
1806773-75-0 | 97% | 1g |
$1,663.20 | 2022-03-31 |
2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on 2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine
Introduction to 2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine (CAS No. 1806773-75-0)
2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine (CAS No. 1806773-75-0) is a highly versatile and significant intermediate in the realm of pharmaceutical and agrochemical research. This compound, characterized by its bromomethyl and difluoromethyl substituents on a pyridine core, has garnered considerable attention due to its utility in synthesizing a wide array of biologically active molecules. The presence of both reactive and functional groups makes it a valuable building block for medicinal chemists seeking to develop novel therapeutic agents.
The bromomethyl moiety at the 2-position of the pyridine ring provides a reactive site for nucleophilic substitution reactions, enabling the facile introduction of various functional groups. This reactivity is particularly useful in constructing complex molecular architectures, such as heterocyclic scaffolds that are prevalent in many drug candidates. Meanwhile, the difluoromethyl group at the 4-position introduces unique electronic and steric properties, which can influence the metabolic stability, lipophilicity, and overall pharmacokinetic profile of the resulting compounds.
The hydroxy group at the 3-position further enhances the compound's synthetic utility by serving as a hydrogen bond acceptor or donor, depending on the context of the reaction. This feature is particularly valuable in designing molecules that interact with biological targets through hydrogen bonding interactions, such as enzymes or receptors. The combination of these three distinct functional groups on a single pyridine core makes 2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine a multifaceted tool for medicinal chemists.
In recent years, there has been growing interest in leveraging fluorinated compounds in drug discovery due to their ability to modulate pharmacokinetic properties and improve binding affinity. The difluoromethyl group, in particular, has been extensively studied for its ability to enhance metabolic stability and reduce susceptibility to enzymatic degradation. This has led to its incorporation into numerous clinical candidates across various therapeutic areas. The use of 2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine as a precursor allows researchers to access these fluorinated motifs with relative ease, streamlining the synthesis of novel drug candidates.
The bromomethyl functionality also opens up possibilities for further derivatization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are powerful tools for constructing carbon-carbon bonds and have been widely employed in the synthesis of complex organic molecules. By utilizing 2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine, researchers can efficiently introduce aryl or heteroaryl groups into their molecular frameworks, expanding the scope of potential drug candidates.
Moreover, the hydroxy group provides an opportunity for further functionalization through etherification or esterification reactions. These modifications can be used to fine-tune the solubility, bioavailability, and metabolic fate of the resulting compounds. For instance, introducing an ether linkage can improve water solubility, while esterification can enhance oral bioavailability by facilitating passive diffusion across biological membranes.
Recent studies have highlighted the importance of heterocyclic compounds in drug discovery, with pyridine derivatives being particularly prominent due to their prevalence in known pharmaceuticals. The structural motif present in 2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine aligns well with this trend, offering a scaffold that can be readily modified to explore new chemical space. Researchers have utilized this compound to develop inhibitors targeting various biological pathways, including kinases, proteases, and ion channels.
In one notable example, scientists have employed 2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine to synthesize novel kinase inhibitors. By strategically modifying the pyridine core and introducing additional functional groups, they have been able to develop compounds with high selectivity and potency against specific kinases implicated in cancer and inflammatory diseases. These efforts underscore the compound's potential as a key intermediate in oncology research.
Another area where this compound has shown promise is in the development of agrochemicals. Fluorinated pyridines are known for their enhanced pesticidal activity due to their ability to disrupt essential biological processes in pests while maintaining low toxicity to non-target organisms. Researchers have used 2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine as a starting material to create novel insecticides and herbicides that offer improved efficacy and environmental safety.
The synthetic utility of this compound extends beyond pharmaceuticals and agrochemicals. It has also been employed in materials science applications where fluorinated pyridines contribute unique properties such as thermal stability and chemical resistance. These characteristics make it valuable for developing advanced materials used in electronics, coatings, and specialty polymers.
The growing body of research utilizing 2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine underscores its importance as a versatile building block in synthetic chemistry. As new methodologies emerge and our understanding of biological targets advances, it is likely that this compound will continue to play a pivotal role in drug discovery efforts across multiple industries.
1806773-75-0 (2-(Bromomethyl)-4-(difluoromethyl)-3-hydroxypyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)